Cas no 62405-08-7 (Phosphonic acid, [(phenylamino)carbonyl]-, monooctyl ester)

• Product name: Phosphonic acid, [(phenylamino)carbonyl]-, monooctyl ester
• CAS No: 62405-08-7
• MF: C₁₅H₂₃NO₄P
• MW: 312.321185350418
• CID: 445886
• PubChem ID: 71386713

Phosphonic acid, [(phenylamino)carbonyl]-, monooctyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(phenylamino)carbonyl]-, monooctyl ester
• octoxy(phenylcarbamoyl)phosphinate
• 62405-08-7
• DTXSID90808875

• Inchi： InChI=1S/C15H24NO4P/c1-2-3-4-5-6-10-13-20-21(18,19)15(17)16-14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3,(H,16,17)(H,18,19)/p-1
• InChI Key： OWCKPPOTQGKAJG-UHFFFAOYSA-M
• SMILES： CCCCCCCCOP(=O)(C(=O)NC1=CC=CC=C1)[O-]

Computed Properties

• Exact Mass: 312.13659
• Monoisotopic Mass: 312.13647021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 78.46